3-(4-Aminopiperidin-1-yl)propanamide;dihydrochloride

• IUPAC Name: 3-(4-aminopiperidin-1-yl)propanamide;dihydrochloride
• InChI: InChI=1S/C8H17N3O.2ClH/c9-7-1-4-11(5-2-7)6-3-8(10)12;;/h7H,1-6,9H2,(H2,10,12);2*1H
• InChI Key: YIJBPZRGOYTMJE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)CCC(=O)N.Cl.Cl
• Molecular Formula: C8H19Cl2N3O
• Molecular Weight: 244.16 g/mol

Description

“3-(4-Aminopiperidin-1-yl)propanamide;dihydrochloride” is a compound with the CAS Number: 2411257-68-4. It has a molecular weight of 244.16. The IUPAC name for this compound is 3-(4-aminopiperidin-1-yl)propanamide dihydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H17N3O.2ClH/c9-7-1-4-11(5-2-7)6-3-8(10)12;;/h7H,1-6,9H2,(H2,10,12);2*1H. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The compound is stored at room temperature.

Scientific Research Applications

Synthesis and Chemical Applications

The compound 3-(4-Aminopiperidin-1-yl)propanamide; dihydrochloride has been utilized in various synthesis and chemical applications. For example, it has been involved in the synthesis of new dihydropyridines, dihydropyridazines, and thiourea derivatives through reactions with electrophilic reagents, aryl diazonium salts, and isothiocyanates, indicating its versatility in heterocyclic synthesis (Hafiz, Ramiz, & Sarhan, 2011). Additionally, it has contributed to the development of potent transient receptor potential vanilloid 1 (TRPV1) antagonists, showcasing its importance in medicinal chemistry for creating compounds with significant analgesic activity (Kim et al., 2012).

Anticonvulsant and Antimicrobial Properties

Further research has demonstrated its application in generating new hybrid anticonvulsant agents by combining chemical fragments of well-known antiepileptic drugs, highlighting its potential in the development of new therapeutic agents for epilepsy (Kamiński et al., 2015). Moreover, arylsubstituted halogen(thiocyanato)amides containing the 4-acetylphenyl fragment synthesized from this compound have shown promising antibacterial and antomycotic activities, indicating its utility in creating antimicrobial agents (Baranovskyi et al., 2018).

Role in Drug Development and Analysis

The study and synthesis of (R)-3-aminopiperidine dihydrochloride from Ethyl nipecotate, showcasing a specific pathway involving chiral separation and Boc protection, underline its significance in drug development and analytical chemistry for producing targeted compounds (Jiang Jie-yin, 2015). This highlights its role not only as a precursor in synthesis but also in the investigation of new chemical entities with potential pharmaceutical applications.

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with this compound are H315, H319, and H335. The precautionary statements are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.